Cas no 39815-61-7 (2-(2,4,6-trimethyl-3-oxo-2,3-dihydro-1H-inden-5-yl)ethyl benzoate)

2-(2,4,6-trimethyl-3-oxo-2,3-dihydro-1H-inden-5-yl)ethyl benzoate structure
39815-61-7 structure
Product Name:2-(2,4,6-trimethyl-3-oxo-2,3-dihydro-1H-inden-5-yl)ethyl benzoate
CAS No:39815-61-7
MF:C21H22O3
MW:322.397586345673
CID:1511099
PubChem ID:135032
Update Time:2025-04-21

2-(2,4,6-trimethyl-3-oxo-2,3-dihydro-1H-inden-5-yl)ethyl benzoate Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4,6-trimethyl-3-oxo-2,3-dihydro-1H-inden-5-yl)ethyl benzoate
    • (-)-6-(2-(Benzoyloxy)ethyl)-2,3-dihydro-2,5,7-trimethyl-1H-inden-1-one
    • 1H-Inden-1-one, 6-(2-(benzoyloxy)ethyl)-2,3-dihydro-2,5,7-trimethyl-, (-)-
    • Pterosin B benzoate
    • DTXSID60960378
    • 39815-61-7
    • Inchi: 1S/C21H22O3/c1-13-11-17-12-14(2)20(22)19(17)15(3)18(13)9-10-24-21(23)16-7-5-4-6-8-16/h4-8,11,14H,9-10,12H2,1-3H3
    • InChI Key: CSWMHQNMZCCFDG-UHFFFAOYSA-N
    • SMILES: CC1C(=O)C2C(=CC(=C(C=2C)CCOC(C2C=CC=CC=2)=O)C)C1

Computed Properties

  • Exact Mass: 322.15696
  • Monoisotopic Mass: 322.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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